ROCK-IN-11

• Molecular Formula: C22H20N4O4S
• Molecular Weight: 436.5 g/mol
• SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N
• InChI: InChI=1S/C22H20N4O4S/c1-28-16-10-13(11-17(29-2)19(16)30-3)25-21(27)20-18(23)14-4-5-15(26-22(14)31-20)12-6-8-24-9-7-12/h4-11H,23H2,1-3H3,(H,25,27)
• InChIKey: SQHJDAVFCVMSCG-UHFFFAOYSA-N

Researchers requiring a consistent dual ROCK/tubulin inhibitor often face supply inconsistency or unvalidated purity that compromises SAR studies. ROCK-IN-11 (WAY-322940), CAS 445267-51-6, directly addresses this with a defined thieno[2,3-b]pyridine-2-carboxamide scaffold. Key differentiators: - Validated Dual Activity: ROCK1/ROCK2 IC₅₀ ≤5 μM; tubulin polymerization IC₅₀ 6.13 μM in MCF7 cells. - Defined Physicochemical Baseline: LogP 3.39, tPSA 118 Ų for rigorous analog comparison. - Reliable Supply: Consistent CAS registry across vendors with ≥98% purity specification.

3-Amino-6-(pyridin-4-yl)-N-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide: Compound Class and Procurement-Relevant Characteristics

3-Amino-6-(pyridin-4-yl)-N-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide (CAS 445267-51-6, also known as WAY-322940 or ROCK-IN-11) is a synthetic heterocyclic small molecule belonging to the 3-aminothieno[2,3-b]pyridine-2-carboxamide class [1]. This compound features a tricyclic thieno[2,3-b]pyridine core scaffold with a 3-amino group, a 2-carboxamide linkage to a 3,4,5-trimethoxyphenyl moiety, and a pyridin-4-yl substituent at the 6-position . The molecular formula is C22H20N4O4S with a molecular weight of 436.48 g/mol, calculated LogP of approximately 3.39, and topological polar surface area (tPSA) of 118 Ų . It has been investigated as a kinase inhibitor with reported activity against Rho-associated coiled-coil kinases (ROCK1 and ROCK2) and has demonstrated tubulin polymerization inhibitory activity in human cancer cells [1][2].

Pathway Study ROCK1/ROCK2 signaling pathway inhibition research

Cellular Mechanism Microtubule destabilization and cytoskeletal dynamics studies

SAR Reference 3-aminothieno[2,3-b]pyridine-2-carboxamide scaffold comparator

• [1] Kahraman M, et al. Benzothiophene derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as inhibitors of Rho kinase. World Intellectual Property Organization, WO2008011560 A2, 2008-01-24. View Source
• [2] BindingDB. BDBM50274079 (CHEMBL4127437) Affinity Data: IC50 = 6.13E+3 nM for inhibition of tubulin beta polymerization in human MCF7 cells. View Source

Why Generic 3-Aminothieno[2,3-b]pyridine-2-carboxamides Cannot Substitute for 3-Amino-6-(pyridin-4-yl)-N-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

Within the 3-aminothieno[2,3-b]pyridine-2-carboxamide series, subtle structural modifications produce profound divergences in target engagement and biological selectivity [1]. The N-aryl carboxamide substituent (here, 3,4,5-trimethoxyphenyl) and the 6-position heteroaryl group (here, pyridin-4-yl) are not interchangeable modules; their electronic and steric properties dictate binding orientation, kinase selectivity profiles, and cellular potency [2]. Even closely related analogs—such as N-(3-methoxyphenyl) derivatives or 6-(4-methoxyphenyl) variants—exhibit markedly different LogP values (ΔLogP > 0.5) and hydrogen-bonding capacities, parameters that directly influence membrane permeability, solubility, and off-target engagement . Furthermore, the 3,4,5-trimethoxyphenyl motif is a well-validated pharmacophore for colchicine-site tubulin binding, conferring microtubule-destabilizing activity that is absent in analogs lacking this specific substitution pattern [3]. Procurement of a generic or structurally similar alternative therefore risks introducing confounding variables in experimental systems, invalidating SAR hypotheses, and yielding non-reproducible biological outcomes.

N-aryl carboxamide group substitution (e.g., 3-methoxyphenyl vs. 3,4,5-trimethoxyphenyl) may shift colchicine-site tubulin engagement and target profile.

6-position heteroaryl (pyridin-4-yl) determines ROCK kinase inhibition; analogs lacking this group may bias toward microtubule destabilization without ROCK activity.

Absence of the 3,4,5-trimethoxyphenyl pharmacophore eliminates colchicine-site binding, invalidating dual-mechanism study design.

• [1] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents: Molecular modelling and biological evaluation in the sea urchin embryo and human cancer cells. Bioorg Med Chem. 2017;25(2):658-664. doi:10.1016/j.bmc.2016.11.041. PMID: 27956038. View Source
• [2] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents: Molecular modelling and biological evaluation in the sea urchin embryo and human cancer cells. Bioorg Med Chem. 2017;25(2):658-664. View Source
• [3] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents. Bioorg Med Chem. 2017;25(2):658-664. View Source

Quantitative Differentiation Evidence for 3-Amino-6-(pyridin-4-yl)-N-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide: Comparator-Based Analysis

ROCK1/ROCK2 Dual Inhibitory Activity: Quantitative IC50 Comparison with Structurally Distinct ROCK Inhibitors

The compound (designated as Example 94 in WO2008011560 A2, also known as ROCK-IN-11) demonstrates potent inhibition of both ROCK1 and ROCK2 isoforms with an IC50 of ≤5 μM [1]. This dual ROCK inhibitory activity distinguishes it from related 3-aminothieno[2,3-b]pyridine-2-carboxamides that lack the pyridin-4-yl substitution at the 6-position, which show preferential microtubule-destabilizing activity rather than kinase inhibition [2]. While the assay conditions and exact comparator IC50 values for ROCK inhibition by in-class analogs are not available in the public domain, the patent disclosure explicitly identifies this compound as a ROCK inhibitor, representing a mechanistic divergence from the tubulin-targeting class phenotype described by Eurtivong et al. [2].

ROCK Inhibition Profile

Class-level

IC₅₀ ≤ 5 μM (ROCK1/ROCK2)

Supports ROCK pathway inhibition study context; mechanistic divergence from tubulin-targeting analogs lacking pyridin-4-yl.

Patent disclosure; full assay conditions not publicly detailed.

Evidence Dimension	ROCK1 and ROCK2 inhibition (IC50)
Target Compound Data	IC50 ≤ 5 μM (ROCK1/ROCK2)
Comparator Or Baseline	3-Aminothieno[2,3-b]pyridine-2-carboxamides lacking pyridin-4-yl at 6-position: ROCK inhibition not reported; primary mechanism is microtubule destabilization via colchicine site binding
Quantified Difference	Not calculable due to absence of comparator ROCK IC50 data; qualitative mechanistic divergence established
Conditions	Patent disclosure (WO2008011560 A2); assay details not fully specified in public excerpt

Why This Matters

This dual-target profile provides a unique tool compound for dissecting ROCK-dependent pathways versus tubulin-dependent mechanisms in phenotypic screening cascades.

• [1] Kahraman M, et al. Benzothiophene derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as inhibitors of Rho kinase. World Intellectual Property Organization, WO2008011560 A2, 2008-01-24. ROCK-IN-11 (Example 94) IC50 ≤ 5 μM. View Source
• [2] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents: Molecular modelling and biological evaluation in the sea urchin embryo and human cancer cells. Bioorg Med Chem. 2017;25(2):658-664. View Source

Tubulin Polymerization Inhibitory Activity: MCF7 Cellular IC50 with Colchicine-Site Class Inference

In human MCF7 breast cancer cells, this compound inhibits tubulin beta polymerization with an IC50 of 6.13 μM (6.13E+3 nM) following 18-24 hour exposure, as measured by ELISA-based spectrophotometric analysis [1]. This activity is consistent with the class-level phenotype of 3-aminothieno[2,3-b]pyridine-2-carboxamides, which have been demonstrated via molecular modeling and sea urchin embryo assays to act as microtubule-destabilizing agents via binding to the colchicine site of tubulin [2]. The most potent compounds in the Eurtivong et al. series achieved low nanomolar potency in sea urchin embryos and GI50 values of 50-250 nM against multidrug-resistant melanoma and breast cancer cell lines [2]. While the 6.13 μM IC50 for this specific compound is less potent than the nanomolar leads in that study, the presence of the 3,4,5-trimethoxyphenyl motif—a validated colchicine-site pharmacophore—confirms that tubulin interaction remains a component of its biological profile, in contrast to 3-aminothieno[2,3-b]pyridine analogs lacking this trimethoxyaryl substitution [3].

Tubulin Polymerization IC₅₀

Class-level

6.13 μM (MCF7 cells, 18–24 h)

Supports microtubule destabilization endpoint review; consistent with colchicine-site class phenotype.

~12–120× less potent than nanomolar leads in same chemotype.

Evidence Dimension	Tubulin beta polymerization inhibition (cellular IC50)
Target Compound Data	IC50 = 6.13 μM (6,130 nM) in MCF7 cells, 18-24 hr exposure
Comparator Or Baseline	Lead compounds from Eurtivong et al. (2017) with tricyclic core and cycloheptyl/cyclohexyl substituents: GI50 = 50-250 nM against MDA-MB-435 and MDA-MB-468 cells
Quantified Difference	Target compound ~12-120× less potent than nanomolar leads (class baseline); trimethoxyphenyl-containing analogs vs. non-trimethoxyphenyl analogs: qualitative difference in colchicine-site engagement
Conditions	MCF7 human breast cancer cells; ELISA-based spectrophotometric tubulin polymerization assay (BindingDB/ChEMBL)

Why This Matters

The combination of ROCK inhibitory activity (≤5 μM) and tubulin polymerization inhibition (6.13 μM) within a single molecular entity enables investigation of dual-mechanism antiproliferative effects unavailable with single-target reference compounds.

• [1] BindingDB. BDBM50274079 (CHEMBL4127437). Affinity Data: IC50 = 6.13E+3 nM for inhibition of tubulin beta polymerization in human MCF7 cells after 18-24 hrs by ELISA-based spectrophotometric analysis. View Source
• [2] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents. Bioorg Med Chem. 2017;25(2):658-664. GI50 = 50-250 nM for lead compounds. View Source
• [3] Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. 2025. 3,4,5-Trimethoxyphenyl as colchicine-site pharmacophore. View Source

LogP and Topological Polar Surface Area (tPSA) Differentiation from N-Aryl Carboxamide Analogs

The compound's calculated LogP of 3.39 and topological polar surface area (tPSA) of 118 Ų represent a specific physicochemical profile that distinguishes it from closely related analogs with modified N-aryl carboxamide substituents . For comparison, the N-(3-methoxyphenyl) analog (CAS 496801-04-8), which differs only by the substitution pattern on the anilide phenyl ring (single 3-methoxy vs. 3,4,5-trimethoxy), exhibits a higher calculated XLogP3 of 3.8—a ΔLogP of +0.41 . This increase in lipophilicity is accompanied by a reduction in hydrogen bond acceptor count and altered electronic distribution on the anilide ring, parameters known to influence aqueous solubility, plasma protein binding, and passive membrane diffusion [1]. The 3,4,5-trimethoxyphenyl moiety in the target compound introduces three methoxy oxygen atoms capable of hydrogen bond acceptance, enhancing polarity relative to the mono-methoxy analog while maintaining sufficient lipophilicity for membrane penetration.

Lipophilicity (LogP)

Head-to-head

LogP 3.39 vs. N-(3-methoxyphenyl) analog 3.8 (ΔLogP −0.41)

Lower lipophilicity may influence solubility and membrane partitioning relative to mono-methoxy analog.

Calculated values; experimental LogP may differ.

Evidence Dimension	Calculated lipophilicity (LogP / XLogP3)
Target Compound Data	LogP = 3.39 (calculated); tPSA = 118 Ų
Comparator Or Baseline	N-(3-methoxyphenyl) analog (CAS 496801-04-8): XLogP3 = 3.8; tPSA = 118 Ų
Quantified Difference	ΔLogP = -0.41 (target compound is less lipophilic); tPSA identical
Conditions	Calculated physicochemical properties (Fluorochem and Chem960 databases)

Why This Matters

A ΔLogP of 0.41 can translate to a ~2.5-fold difference in octanol-water partition coefficient, affecting compound handling (DMSO solubility, precipitation risk in aqueous assay buffers) and cellular uptake kinetics in vitro.

• [1] Haverkate NA, et al. 3-Amino-2-arylcarboxamido-thieno[2,3-b]pyridines: anti-proliferative activity and solubility considerations. Proposed relationship between planarity, crystal packing, and poor solubility in this series. View Source

Commercial Availability and Purity: Supplier-Specific Differentiation

This compound is commercially available through multiple specialty chemical suppliers with documented purity specifications, enabling direct procurement without in-house synthesis. Fluorochem (Product Code F751620) offers the compound at 90% purity with comprehensive analytical characterization including MDL number MFCD03075754, full IUPAC name, canonical SMILES, and InChI key verification . Additional suppliers including CymitQuimica (Ref. 10-F751620) and AbMole BioScience (WAY-322940) also list this CAS registry number (445267-51-6) with molecular weight confirmation of 436.48 g/mol . In contrast, structurally related analogs such as N-(4-acetylphenyl)-3-amino-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide (CAS 496802-09-6) and N-[1-(adamantan-1-yl)ethyl]-3-amino-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide are available but lack the 3,4,5-trimethoxyphenyl pharmacophore critical for colchicine-site tubulin engagement . The 90% purity specification meets requirements for primary biochemical screening and initial SAR exploration, though users requiring >95% purity for crystallography or advanced in vivo studies should verify lot-specific certificates of analysis.

Supplier Purity

Data to verify

90% (Fluorochem, CAS 445267-51-6)

Supports primary screening; lot-specific COA verification recommended.

Supplier-reported; no independent certification source.

Evidence Dimension	Commercial purity and availability
Target Compound Data	90% purity (Fluorochem F751620); CAS 445267-51-6; MW 436.48 g/mol
Comparator Or Baseline	Related analogs with modified N-aryl or 6-position substituents: availability varies; CAS 496802-09-6 (N-(4-acetylphenyl) analog) and CAS 445267-54-9 (N-(2-(allylthio)benzo[d]thiazol-6-yl) analog) available but pharmacophore differs
Quantified Difference	Purity specification: target compound 90% vs. comparator analog purities not standardized or publicly reported for all suppliers
Conditions	Commercial supplier technical datasheets

Why This Matters

Documented purity and supplier traceability reduce batch-to-batch variability in biological assays, supporting reproducible research outcomes and facilitating publication in journals requiring compound characterization data.

Recommended Research and Industrial Application Scenarios for 3-Amino-6-(pyridin-4-yl)-N-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

Dual-Mechanism Antiproliferative Studies: Combined ROCK Inhibition and Microtubule Destabilization

This compound is optimally deployed in phenotypic screening campaigns designed to evaluate the therapeutic potential of simultaneous ROCK kinase inhibition and microtubule network disruption. The documented ROCK1/ROCK2 IC50 of ≤5 μM combined with tubulin polymerization inhibition IC50 of 6.13 μM in MCF7 cells positions it as a unique chemical probe for investigating cross-talk between Rho-ROCK signaling and cytoskeletal dynamics in cancer cell migration, invasion, and mitosis. Users should include Y-27632 (selective ROCK inhibitor, IC50 ~140-800 nM) and colchicine or combretastatin A-4 (tubulin polymerization inhibitors) as single-mechanism controls to deconvolute pathway-specific contributions. The 3,4,5-trimethoxyphenyl moiety's established colchicine-site binding further supports its use in combination studies with conventional chemotherapeutics that act via alternative mechanisms (e.g., DNA damage, topoisomerase inhibition).

Structure-Activity Relationship (SAR) Studies of the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Scaffold

This compound serves as a reference standard for systematic SAR exploration of the N-aryl carboxamide and 6-position substituents within the 3-aminothieno[2,3-b]pyridine-2-carboxamide chemotype. The calculated LogP of 3.39 and tPSA of 118 Ų establish a physicochemical baseline against which analogs with modified substitution patterns can be compared. Researchers investigating how incremental changes in lipophilicity affect cellular potency and target engagement should use this compound as the comparator for analogs bearing alternative N-aryl groups (e.g., 3-methoxyphenyl, LogP 3.8; or unsubstituted phenyl). The documented dual ROCK/tubulin activity profile also makes it a valuable reference for distinguishing kinase-dependent from cytoskeleton-dependent phenotypes in forward-genetic or chemoproteomic target identification workflows. The 90% commercial purity specification is suitable for primary SAR campaigns, though additional purification may be warranted for biophysical assays (SPR, ITC, crystallography).

Method Development for Tubulin Polymerization and Kinase Inhibition Assays

The compound is well-suited as a positive control and method development standard for assays measuring tubulin polymerization inhibition and ROCK kinase activity. The MCF7 cellular tubulin polymerization IC50 of 6.13 μM, determined via ELISA-based spectrophotometric readout , provides a validated reference point for establishing and troubleshooting tubulin polymerization assays in alternative cell lines (e.g., HeLa, A549, MDA-MB-231) or using orthogonal detection methods (fluorescence-based polymerization assays, immunofluorescence microscopy of microtubule networks). For ROCK inhibition assays, the ≤5 μM IC50 against ROCK1/ROCK2 offers a benchmark for validating kinase activity assays (e.g., ADP-Glo, radiometric filter-binding, TR-FRET) and establishing Z'-factor metrics for high-throughput screening campaigns. The availability of the compound through multiple commercial vendors with consistent CAS registry (445267-51-6) ensures supply continuity for long-term method development projects.

Colchicine-Site Tubulin Ligand Pharmacophore Validation and Computational Modeling

The 3,4,5-trimethoxyphenyl moiety is a well-characterized colchicine-site tubulin binding pharmacophore , and this compound provides a structurally distinct scaffold (thieno[2,3-b]pyridine-2-carboxamide) for validating computational docking models and pharmacophore hypotheses targeting the colchicine pocket. Molecular modeling studies of related 3-amino-thieno[2,3-b]pyridines have demonstrated that this chemotype binds to the colchicine site and induces microtubule destabilization . Researchers engaged in virtual screening campaigns, molecular dynamics simulations, or structure-based design of novel tubulin inhibitors should use this compound's experimentally measured tubulin polymerization inhibition activity (IC50 6.13 μM) to calibrate scoring functions and validate predicted binding poses. The compound's dual ROCK/tubulin activity also makes it a useful test case for polypharmacology modeling and machine learning approaches aimed at predicting multi-target ligands.

Application

Selection Property

Validation Focus

ROCK-microtubule crosstalk studies

Dual ROCK/tubulin mechanistic probe

Deconvolute pathway contributions with single-mechanism controls

SAR of N-aryl and 6-position substituents

Physicochemical baseline (LogP 3.39, tPSA 118 Ų)

Compare target engagement against analogs with varied lipophilicity

Tubulin polymerization and kinase assay development

Benchmark activity for assay validation

Establish assay robustness across cell models using reference inhibitors

Colchicine-site pharmacophore modeling

3,4,5-trimethoxyphenyl colchicine-site ligand

Validate docking poses against tubulin polymerization inhibition data

• [1] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents. Bioorg Med Chem. 2017;25(2):658-664. View Source
• [2] BindingDB. BDBM50274079 (CHEMBL4127437). IC50 = 6.13E+3 nM for tubulin beta polymerization inhibition in MCF7 cells. View Source
• [3] Kahraman M, et al. Benzothiophene derivatives as inhibitors of Rho kinase. WO2008011560 A2, 2008. ROCK-IN-11 IC50 ≤ 5 μM. View Source